Cas no 2250242-77-2 ((S)-3-(Pyrrolidin-2-yl)phenol hydrochloride)

• Product Name: (S)-3-(Pyrrolidin-2-yl)phenol hydrochloride
• CAS No: 2250242-77-2
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD26583380
• CID: 4774527
• PubChem ID: 145708312
• Update Time: 2026-02-26

(S)-3-(Pyrrolidin-2-yl)phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-(Pyrrolidin-2-yl)phenol hydrochloride
• (S)-3-(PYRROLIDIN-2-YL)PHENOL HCL
• AKOS037649128
• CS-0144102
• 3-[(2S)-pyrrolidin-2-yl]phenol;hydrochloride
• 3-[(2S)-pyrrolidin-2-yl]phenol hydrochloride
• BS-16673
• (S)-3-(Pyrrolidin-2-yl)phenolhydrochloride
• MFCD26583380
• Y13338
• 2250242-77-2

• MDL： MFCD26583380
• Inchi： 1S/C10H13NO.ClH/c12-9-4-1-3-8(7-9)10-5-2-6-11-10;/h1,3-4,7,10-12H,2,5-6H2;1H/t10-;/m0./s1
• InChI Key： UGHPGTAUHOKERV-PPHPATTJSA-N
• SMILES： Cl.OC1=CC=CC(=C1)[C@@H]1CCCN1

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Additional information on (S)-3-(Pyrrolidin-2-yl)phenol hydrochloride

(S)-3-(Pyrrolidin-2-yl)phenol hydrochloride (CAS No. 2250242-77-2): A Comprehensive Overview

(S)-3-(Pyrrolidin-2-yl)phenol hydrochloride (CAS No. 2250242-77-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound, also known as (S)-3-(1-pyrrolidinyl)phenol hydrochloride, is a derivative of phenol with a pyrrolidine moiety attached to the phenolic ring. The presence of the chiral center at the pyrrolidine ring imparts unique stereochemical properties, making it a valuable candidate for various biological studies and drug development initiatives.

The chemical structure of (S)-3-(Pyrrolidin-2-yl)phenol hydrochloride consists of a phenolic ring with a pyrrolidine substituent at the 3-position. The pyrrolidine ring is a five-membered cyclic amine that is commonly found in natural products and synthetic compounds with diverse biological activities. The chiral center at the 2-position of the pyrrolidine ring is crucial for the compound's enantiomeric specificity, which can significantly influence its pharmacological properties.

Recent studies have highlighted the potential of (S)-3-(Pyrrolidin-2-yl)phenol hydrochloride in various therapeutic areas. One notable application is its use as a potential modulator of serotonin receptors, particularly the 5-HT_1A receptor. Serotonin receptors play a critical role in regulating mood, anxiety, and cognitive functions, making them important targets for the treatment of psychiatric disorders such as depression and anxiety. Research has shown that (S)-3-(Pyrrolidin-2-yl)phenol hydrochloride exhibits selective binding to the 5-HT_1A receptor, which could make it a promising lead compound for developing novel antidepressants and anxiolytics.

In addition to its potential as a serotonin receptor modulator, (S)-3-(Pyrrolidin-2-yl)phenol hydrochloride has also been investigated for its neuroprotective properties. Studies have demonstrated that this compound can exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that (S)-3-(Pyrrolidin-2-yl)phenol hydrochloride may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of (S)-3-(Pyrrolidin-2-yl)phenol hydrochloride involves several steps, including the formation of the chiral pyrrolidine moiety and its subsequent attachment to the phenolic ring. One common synthetic route involves the reaction of (S)-pyrrolidine with 3-hydroxybenzaldehyde followed by reduction and acidification to form the final product. The enantiomeric purity of the compound is crucial for its biological activity, and various chromatographic techniques such as chiral HPLC are employed to ensure high enantiomeric excess (ee).

The physicochemical properties of (S)-3-(Pyrrolidin-2-yl)phenol hydrochloride are also important for its pharmaceutical development. The compound is a white crystalline solid with a melting point ranging from 180°C to 185°C. It is soluble in water and common organic solvents such as ethanol and methanol, which facilitates its use in various formulations. The pKa value of the phenolic group is approximately 9.5, indicating that it exists primarily in its ionized form at physiological pH.

In preclinical studies, (S)-3-(Pyrrolidin-2-yl)phenol hydrochloride has shown favorable pharmacokinetic properties, including good oral bioavailability and low plasma protein binding. These characteristics are essential for ensuring that the compound reaches its target sites in sufficient concentrations to exert its therapeutic effects. Additionally, toxicity studies have indicated that (S)-3-(Pyrrolidin-2-yl)phenol hydrochloride has a low toxicity profile, making it suitable for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of (S)-3-(Pyrrolidin-2-yl)phenol hydrochloride in treating various conditions. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, (S)-3-(Pyrrolidin-2-yl)phenol hydrochloride (CAS No. 2250242-77-2) is a promising chiral compound with diverse therapeutic applications. Its potential as a serotonin receptor modulator and neuroprotective agent makes it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its biological activities and mechanisms of action, paving the way for new treatments for psychiatric and neurodegenerative disorders.